molecular formula C18H20N3O4P B601844 2-Bis(phenylmethoxy)phosphorylimino-1-methylimidazolidin-4-one CAS No. 19208-69-6

2-Bis(phenylmethoxy)phosphorylimino-1-methylimidazolidin-4-one

Cat. No.: B601844
CAS No.: 19208-69-6
M. Wt: 373.3 g/mol
InChI Key: FFEFFWWQHCAWCF-UHFFFAOYSA-N
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Description

2-Bis(phenylmethoxy)phosphorylimino-1-methylimidazolidin-4-one, also known as this compound, is a useful research compound. Its molecular formula is C18H20N3O4P and its molecular weight is 373.3 g/mol. The purity is usually > 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

19208-69-6

Molecular Formula

C18H20N3O4P

Molecular Weight

373.3 g/mol

IUPAC Name

(2Z)-2-bis(phenylmethoxy)phosphorylimino-1-methylimidazolidin-4-one

InChI

InChI=1S/C18H20N3O4P/c1-21-12-17(22)19-18(21)20-26(23,24-13-15-8-4-2-5-9-15)25-14-16-10-6-3-7-11-16/h2-11H,12-14H2,1H3,(H,19,20,22,23)

InChI Key

FFEFFWWQHCAWCF-UHFFFAOYSA-N

Isomeric SMILES

CN\1CC(=O)N/C1=N/P(=O)(OCC2=CC=CC=C2)OCC3=CC=CC=C3

SMILES

CN1CC(=O)NC1=NP(=O)(OCC2=CC=CC=C2)OCC3=CC=CC=C3

Canonical SMILES

CN1CC(=O)NC1=NP(=O)(OCC2=CC=CC=C2)OCC3=CC=CC=C3

Purity

> 95%

quantity

Milligrams-Grams

Synonyms

Dibanzyloxy Phosphatecreatinine;  Creatininephosphoric acid dibenzyl ester

Origin of Product

United States

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